Cas no 2490401-65-3 (2-(6-fluoropyridin-3-yl)oxyacetic acid hydrochloride)

• Product Name: 2-(6-fluoropyridin-3-yl)oxyacetic acid hydrochloride
• CAS No: 2490401-65-3
• MF: C₇H₇ClFNO₃
• MW: 207.586784601212
• MDL: MFCD32853200
• CID: 5670847
• PubChem ID: 155821938
• Update Time: 2025-07-23

2-(6-fluoropyridin-3-yl)oxyacetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2490401-65-3
• 2-(6-Fluoropyridin-3-yl)oxyacetic acid;hydrochloride
• 2-[(6-fluoropyridin-3-yl)oxy]acetic acid hydrochloride
• EN300-27115177
• 2-(6-fluoropyridin-3-yl)oxyacetic acid hydrochloride

• MDL： MFCD32853200
• Inchi： 1S/C7H6FNO3.ClH/c8-6-2-1-5(3-9-6)12-4-7(10)11;/h1-3H,4H2,(H,10,11);1H
• InChI Key： KVMBWCUSQRBKMD-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=C(C=N1)OCC(=O)O

Computed Properties

• Exact Mass: 207.0098489g/mol
• Monoisotopic Mass: 207.0098489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-(6-fluoropyridin-3-yl)oxyacetic acid hydrochloride

Comprehensive Introduction to 2-(6-fluoropyridin-3-yl)oxyacetic acid hydrochloride (CAS No. 2490401-65-3)

2-(6-fluoropyridin-3-yl)oxyacetic acid hydrochloride (CAS No. 2490401-65-3) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its fluoropyridine core and oxyacetic acid moiety, has garnered attention due to its potential as a building block for drug discovery and crop protection agents. The presence of the hydrochloride salt enhances its solubility, making it suitable for various experimental and industrial applications.

In recent years, the demand for fluorinated compounds like 2-(6-fluoropyridin-3-yl)oxyacetic acid hydrochloride has surged, driven by their unique physicochemical properties. Researchers are particularly interested in how the fluorine atom influences molecular interactions, bioavailability, and metabolic stability. This aligns with the growing trend of precision chemistry, where fine-tuning molecular structures can lead to breakthroughs in targeted therapies and sustainable agriculture.

The synthesis of 2-(6-fluoropyridin-3-yl)oxyacetic acid hydrochloride typically involves multi-step organic reactions, including nucleophilic substitution and acid-base neutralization. Its CAS No. 2490401-65-3 serves as a unique identifier in chemical databases, ensuring accurate tracking in global supply chains. Laboratories and manufacturers prioritize this compound for its reproducibility and compatibility with high-throughput screening platforms, a hot topic in AI-driven drug discovery.

From an environmental perspective, the 6-fluoropyridin-3-yl moiety is being studied for its biodegradability and low ecotoxicity, addressing concerns about green chemistry. This resonates with the increasing consumer and regulatory focus on eco-friendly chemicals. Additionally, its potential role in crop enhancement solutions has sparked interest in the agrochemical sector, where fluorine-containing pesticides are gaining traction for their efficacy and reduced environmental impact.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and structure of 2-(6-fluoropyridin-3-yl)oxyacetic acid hydrochloride. These methods align with the industry's push toward quality-by-design (QbD) principles, another trending topic in pharmaceutical development. The compound's stability under various pH conditions also makes it a candidate for formulation optimization studies, a frequent search query among pharmaceutical scientists.

In summary, 2-(6-fluoropyridin-3-yl)oxyacetic acid hydrochloride (CAS No. 2490401-65-3) represents a versatile and research-relevant chemical entity. Its applications span from medicinal chemistry to agrochemical innovation, reflecting broader trends in sustainable science and molecular design. As industries continue to prioritize efficiency and environmental responsibility, this compound is poised to remain a focal point in scientific and industrial discourse.